5-(4-(6-cyclopropylpyridazin-3-yl)piperazine-1-carbonyl)pyrimidine-2,4(1H,3H)-dione
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Description
5-(4-(6-cyclopropylpyridazin-3-yl)piperazine-1-carbonyl)pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C16H18N6O3 and its molecular weight is 342.359. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Insights
The compound 5-(4-(6-cyclopropylpyridazin-3-yl)piperazine-1-carbonyl)pyrimidine-2,4(1H,3H)-dione belongs to a class of substances that have been studied for their unique chemical properties and potential applications in medicinal chemistry. Research on similar compounds has led to the development of novel synthetic pathways and the exploration of their biological activities. For instance, Veerman et al. (2003) synthesized 2-substituted and 2,5-disubstituted piperazine-3,6-diones, starting from alpha-amino acids, which shares a structural motif with the compound . The study explored the stereochemical outcomes of cyclization, contributing to the understanding of how such compounds can be synthesized and modified for potential applications (Veerman et al., 2003).
Biological Activity and Applications
Compounds with structures similar to this compound have been investigated for their biological activities, including antimicrobial and anticancer properties. Mohanty et al. (2015) synthesized substituted 5-(aminomethylene)thiazolidine-2,4-diones, some of which showed good antibacterial and antifungal activities, especially those bearing pyridine or piperazine moieties. This highlights the potential of such compounds in the development of new antimicrobial agents (Mohanty et al., 2015).
In the realm of cancer research, Kumar et al. (2013) conducted a study on piperazine-2,6-dione derivatives for their anticancer activity. Their findings suggest that modifications of the piperazine-2,6-dione core structure can lead to compounds with significant anticancer properties, offering insights into how derivatives of this compound might be applied in cancer therapy (Kumar et al., 2013).
Properties
IUPAC Name |
5-[4-(6-cyclopropylpyridazin-3-yl)piperazine-1-carbonyl]-1H-pyrimidine-2,4-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18N6O3/c23-14-11(9-17-16(25)18-14)15(24)22-7-5-21(6-8-22)13-4-3-12(19-20-13)10-1-2-10/h3-4,9-10H,1-2,5-8H2,(H2,17,18,23,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NLJCPFRLSCZTND-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C2=NN=C(C=C2)N3CCN(CC3)C(=O)C4=CNC(=O)NC4=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18N6O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.